Cas no 25570-03-0 (Butanenitrile,2-methyl-, (2S)-)
25570-03-0 structure
Product Name:Butanenitrile,2-methyl-, (2S)-
CAS No:25570-03-0
MF:C5H9N
MW:83.1316611766815
MDL:MFCD00063013
CID:242027
PubChem ID:24854861
Update Time:2025-04-19
Butanenitrile,2-methyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile,2-methyl-, (2S)-
- (2S)-2-Methylbutanenitrile
- (S)-(+)-2-Methylbutyronitrile
- (+)-(S)-2-methylbutane nitrile
- (S)-2-methylbutanenitrile
- (S)-2-Methyl-butyronitril
- (S)-2-methylbutyronitrile
- (S)-2-methyl-butyronitrile
- 247308_ALDRICH
- AC1LD4EM
- CTK4F6060
- I14-45288
- (S)-2-cyanobutane
- (S)-(+)-2-Methylbutyronitrile, 98%
- GV2WA95CCL
- MFCD00063013
- (2S)-methylbutyronitrile
- starbld0009759
- J-016049
- UNII-GV2WA95CCL
- AKOS015913741
- (2S)-methylbutanenitrile
- 2-Methylbutyronitrile, (S)-
- CHEBI:134630
- 25570-03-0
- (2S)-2-methylbutyronitrile
- Butanenitrile, 2-methyl-, (2S)-
- Butyronitrile, 2-methyl-, (S)-(+)-
- (2S)-2-cyanobutane
- s-(+)-2-methylbutyronitrile
- Butanenitrile, 2-methyl-, (S)-
- 1,1-Dibenzyl-4,4-bipyridiniumdichloride
- DTXSID101311237
- DB-067423
-
- MDL： MFCD00063013
- Inchi： 1S/C5H9N/c1-3-5(2)4-6/h5H,3H2,1-2H3/t5-/m0/s1
- InChI Key： RCEJCSULJQNRQQ-YFKPBYRVSA-N
- SMILES： N#C[C@@H](C)CC
Computed Properties
- Exact Mass: 83.07357
- Monoisotopic Mass: 83.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 67.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- Density: 0.786 g/mL at 25 °C(lit.)
- Melting Point: -60.33°C (estimate)
- Boiling Point: 125-126 °C(lit.)
- Flash Point: Fahrenheit: 75.2 ° f
Celsius: 24 ° c - Refractive Index: n20/D 1.39(lit.)
- PSA: 23.79
- Solubility: Not available
- Optical Activity: [α]20/D +31°, neat
Butanenitrile,2-methyl-, (2S)- Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226-H302 + H312 + H332
- Warning Statement： P280
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20/21/22
- Safety Instruction： 16-36
-
Hazardous Material Identification：
- Risk Phrases：10-20/21/22
- Packing Group：III
- Hazard Level：3.2
- HazardClass：3.2
- PackingGroup：III
- Storage Condition：2-8°C
Butanenitrile,2-methyl-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 247308-250MG |
Butanenitrile,2-methyl-, (2S)- |
25570-03-0 | 98% | 250MG |
￥585.18 | 2022-02-24 | |
| eNovation Chemicals LLC | Y0994507-5g |
(S)-(+)-2-Methylbutyronitrile |
25570-03-0 | 95% | 5g |
$1380 | 2024-08-02 | |
| Chemenu | CM538731-250mg |
(S)-(+)-2-Methylbutyronitrile |
25570-03-0 | 95%+ | 250mg |
$122 | 2023-02-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03446-250mg |
(S)-(+)-2-Methylbutyronitrile |
25570-03-0 | 98% | 250mg |
¥618.0 | 2024-07-18 | |
| A2B Chem LLC | AB55927-250mg |
(S)-(+)-2-Methylbutyronitrile |
25570-03-0 | 98% | 250mg |
$229.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y0994507-5g |
(S)-(+)-2-methylbutyronitrile |
25570-03-0 | 95% | 5g |
$1380 | 2025-02-21 | |
| eNovation Chemicals LLC | Y0994507-5g |
(S)-(+)-2-methylbutyronitrile |
25570-03-0 | 95% | 5g |
$1380 | 2025-02-21 |
Butanenitrile,2-methyl-, (2S)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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